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Compound of Interest

Compound Name: 1-Butene, 1,3-diphenyl-
CAS No.: 7614-93-9
Cat. No.: B7770538
Get Quote
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Executive Summary

In the field of styrenic materials, controlling molecular weight distribution and understanding
spontaneous initiation are paramount for product consistency. 1,3-Diphenyl-1-butene (DPB)
serves as the definitive "dimeric model" for the propagating polystyrene chain end. Unlike its
conjugated isomer (1,4-diphenyl-1,3-butadiene), which is used in optoelectronics, 1,3-diphenyl-
1-butene is utilized primarily to:

o Calibrate GPC and NMR methods for oligomer detection (critical for food-contact
compliance).

+ Elucidate the Mayo Mechanism of thermal initiation, acting as the key intermediate that
generates initiating radicals.

¢ Determine Chain Transfer Constants by mimicking the steric and electronic environment of
the growing polymer chain.

Chemical Identity & Physical Properties
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Property Data

IUPAC Name (E)-1,3-diphenylbut-1-ene

CAS Number 7614-93-9 (trans/E isomer); 7302-00-3
(mixed/generic)

Molecular Formula CieH1e

Molecular Weight 208.30 g/mol

Appearance Colorless to pale yellow oil

Boiling Point ~150-155 °C at 5 mmHg

Refractive Index (hgcontent-ng-c2699131324=""
_nghost-ng-c2339441298="" class="inline ng-
star-inserted">

1.590

Solubility

Soluble in THF, chloroform, toluene, benzene;

insoluble in water.[1][2]

Key Isomer

The trans (E) isomer is the thermodynamically

stable product of selective dimerization.

Synthesis Protocol: Selective Dimerization of

Styrene

Objective: Synthesize high-purity (E)-1,3-diphenyl-1-butene for use as an analytical standard.

Mechanism: Acid-catalyzed dimerization often yields mixtures. This protocol uses a Tin(IV)

Porphyrin catalyst system for near-perfect regioselectivity (

98%).

Reagents & Equipment

o Monomer: Styrene (freshly distilled to remove inhibitors).

o Catalyst: [Sn(TPP)(OTf)2] (Tetraphenylporphyrinato tin(IV) bis(triflate)).
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o Solvent: Deuterated Chloroform (CDCls) or anhydrous Dichloromethane (DCM).

o Equipment: Schlenk line, NMR tube or sealed reaction vial, magnetic stir bar.

Step-by-Step Methodology

o Catalyst Preparation: In a glovebox or under Argon flow, charge a reaction vial with [Sn(TPP)
(OTf)2] (10 mg, 0.01 mmol).

e Solvation: Dissolve the catalyst in 0.7 mL of anhydrous solvent (CDCls is preferred for in-situ
monitoring).

e Initiation: Add Styrene (11.5 uL, 0.1 mmol) via microsyringe. The molar ratio of
Styrene:Catalyst should be approximately 10:1 for kinetic studies, or higher for bulk
synthesis.

e Reaction: Seal the vessel and heat to 50 °C.
e Monitoring: Monitor reaction progress via *H NMR.

o Target Signal: Disappearance of styrene vinylic protons and appearance of the methyl
doublet at

1.47 ppm.

» Termination: After 24 hours (typically >90% conversion), quench by exposing to air/moisture
or passing through a short silica plug to remove the tin catalyst.

 Purification: Evaporate solvent under reduced pressure. If necessary, purify via flash column
chromatography (Hexanes:Ethyl Acetate 98:2) to isolate the pure oil.

Reaction Pathway Diagram
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Reaction Logic
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Caption: Selective dimerization pathway of styrene mediated by Sn(IV) Lewis Acid catalyst.

Application Protocol: Determination of Chain
Transfer Constants

Context: In radical polymerization, the "Chain Transfer Constant” (

) determines how easily a growing polymer chain terminates by transferring a radical to a
specific molecule.[3] 1,3-Diphenyl-1-butene is the perfect model for the polystyrene dimer
radical.

Experimental Design

To determine the

of a new additive (e.g., a thiol regulator) relative to the styrenic chain end:

e Preparation: Prepare bulk styrene monomer containing the thermal initiator AIBN (0.1 wt%).

» Series Setup: Create 5 reaction vials with increasing concentrations of the Transfer Agent
(R-SH):

o [R-SH]/[Styrene] ratios: 0, 0.001, 0.005, 0.01, 0.02.
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e Control: Add 1,3-diphenyl-1-butene (0.05 M) to a separate control set to measure transfer to
the "dimer" itself (simulating auto-inhibition).

o Polymerization: Heat all vials to 60 °C for exactly 1 hour (keep conversion <5% to satisfy the
Mayo equation assumptions).

e Analysis: Precipitate polymers in methanol, dry, and determine Number Average Molecular
Weight (

) via GPC.
o Calculation (Mayo Plot): Plot

VS.

o Slope: Represents the Chain Transfer Constant (
).
o Intercept: Represents
(inverse degree of polymerization without transfer agent).

Application Protocol: The Mayo Mechanism Study

Context: Styrene polymerizes spontaneously even without initiators. 1,3-Diphenyl-1-butene is
the critical intermediate (the "Mayo Dimer") that reacts with a third styrene molecule to
generate the initiating radicals.

Workflow for Mechanistic Verification

e Thermal Stressing: Heat pure styrene to 100-120 °C in a sealed, oxygen-free ampoule.
o Sampling: Withdraw aliquots att =0, 1, 2, and 4 hours.

e Quantification: Use HPLC or GC-MS calibrated with your synthesized 1,3-diphenyl-1-butene
standard.
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o Correlation: Correlate the concentration of 1,3-diphenyl-1-butene with the onset of high-
molecular-weight polymer formation.

o Insight: A steady-state concentration of the dimer suggests it is being consumed to initiate
chains as fast as it is formed.

Mechanism Diagram (Mayo Initiation)

[ Styrene Molecule A j [ Styrene Molecule B j

Diels-Alder
Cycloaddition

Isomerization
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Note: 1,3-diphenyl-1-butene is the
linear byproduct competing
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Caption: The Mayo mechanism where styrene dimerization leads to radical initiation. 1,3-
Diphenyl-1-butene is the linear isomer often quantified to assess side-reactions.

Safety & Handling Guidelines

Although specific SDS data for 1,3-diphenyl-1-butene is less common than for styrene, it
shares hazard profiles with styrene dimers and 1,4-diphenyl-1,3-butadiene.

e Hazard Classification:
o Skin/Eye Irritant: Category 2 (Causes skin irritation; Causes serious eye irritation).

o Aguatic Toxicity: May cause long-lasting harmful effects to aquatic life (due to low water
solubility and aromatic nature).

e Handling Precautions:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.
o Ventilation: Handle in a fume hood to avoid inhalation of vapors, especially when heated.

o Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitivity is
lower than the 1,4-isomer, but amber vials are recommended.

o Spill Response: Absorb with inert material (sand, vermiculite) and dispose of as hazardous
organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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